
3-Chloro-1-(morpholinyl)-1-ylisoquinoline chemical s

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-Chloro-1-(morpholinyl)-1-ylisoquinoline

CAS No.: 60691-01-2

Cat. No.: B3037790
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An In-Depth Technical Guide to 3-Chloro-1-(morpholin-4-yl)isoquinoline: Synthesis, Characterization, and Therapeutic Postulates

For the Attention Of: Researchers, Scientists, and Drug Development Professionals From the Desk Of: A Senior Application Scientist

Abstract
The isoquinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous natural alkaloids and synthetic compounds with 

a comprehensive technical overview of a specific derivative, 3-Chloro-1-(morpholin-4-yl)isoquinoline. While direct experimental data for this exact mo

robust profile by integrating established principles of isoquinoline chemistry, proven synthetic methodologies, and structure-activity relationship (SAR)

molecule's structural attributes, propose a logical and detailed synthetic pathway, and postulate its potential biological mechanisms and therapeutic a

moieties: the isoquinoline core, the morpholine group, and the chloro-substituent. This whitepaper is intended to serve as a foundational resource for 

discovery programs.

The Isoquinoline Scaffold: A Privileged Structure in Drug Discovery
Isoquinoline (benzo[c]pyridine) is a heterocyclic aromatic organic compound, consisting of a benzene ring fused to a pyridine ring.[3] This structural m

known compounds like papaverine and morphine.[4][5] The therapeutic relevance of the isoquinoline nucleus is exceptionally broad, with derivatives d

[6][7]

The biological versatility of isoquinolines stems from their ability to interact with a wide array of biological targets. Their mechanisms of action are dive

Anticancer: Inhibition of signaling pathways like PI3K/Akt/mTOR, disruption of microtubule polymerization, and induction of apoptosis.[1]

Antimicrobial: Efficacy against various bacteria, fungi, viruses, and protozoa.[1]

Central Nervous System (CNS): Modulation of receptors and enzymes within the CNS, leading to potential treatments for neurodegenerative disea

Cardiovascular: Vasodilator and antihypertensive properties are well-documented, as seen with drugs like debrisoquine and quinapril.[5]

The flat, aromatic nature of the isoquinoline ring system makes it an ideal scaffold for intercalating with DNA and fitting into the active sites of various 

and can be protonated at physiological pH, enhancing water solubility and interaction with biological macromolecules.[6] This inherent "drug-likeness"

rational design of novel therapeutic agents.[2][8]

Chemical Structure and Properties of 3-Chloro-1-(morpholin-4-yl)isoquinoline
The subject of this guide, 3-Chloro-1-(morpholin-4-yl)isoquinoline, is a synthetic derivative featuring key functional groups strategically placed on the i

Molecular Structure:

IUPAC Name: 3-chloro-1-(morpholin-4-yl)isoquinoline
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Molecular Formula: C₁₃H₁₃ClN₂O

Molecular Weight: 248.71 g/mol

Core Components:

Isoquinoline Nucleus: The foundational bicyclic aromatic system.

Morpholine Ring at C1: A saturated heterocycle attached to the C1 position. The morpholine group is a common pharmacophore used in drug de

overall pharmacokinetic profile.[9]

Chlorine Atom at C3: A halogen substituent at the C3 position. The electronic properties of this substituent can significantly modulate the reactivit

Note on Isomeric Forms: It is critical to distinguish the specified compound from its isomer, 1-chloro-3-(morpholin-4-yl)isoquinoline (CAS 1050885-07-

positioning of substituents dramatically alters the chemical and biological properties of the molecule. This guide focuses specifically on the 3-chloro, 1

Predicted Physicochemical Properties
Property Predicted Value Rationale

pKa (Most Basic) ~5.5 - 6.5

The isoquinol
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XlogP ~2.5 - 3.5
Represents th

lipophilicity su
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Proposed Synthetic Strategy
A multi-step synthesis is required to construct the 3-Chloro-1-(morpholin-4-yl)isoquinoline scaffold. A plausible and efficient approach involves building

chlorination and nucleophilic substitution.

Retrosynthetic Analysis and Workflow
The synthesis can be logically planned by disconnecting the target molecule at its key bonds. The morpholine group can be installed via a nucleophili

isoquinoline precursor. This precursor can be derived from an isoquinolone, which in turn can be synthesized from readily available starting materials
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Proposed Synthetic Workflow

3-Chloro-1-(morpholin-4-yl)isoquinoline

Step 3: Selective Nucleophilic
Aromatic Substitution (SNAr)

1,3-Dichloroisoquinoline

Step 2: Chlorination

Isoquinoline-1,3-dione
(Homophthalimide)

Step 1: Condensation/
Cyclization

Homophthalic Acid +
Ammonia/Urea

Click to download full resolution via product page

Caption: Retrosynthetic analysis of 3-Chloro-1-(morpholin-4-yl)isoquinoline.

Step-by-Step Experimental Protocol (Hypothetical)
This protocol is a proposed methodology based on established chemical transformations for isoquinoline synthesis.[12]

Step 1: Synthesis of Isoquinoline-1,3(2H,4H)-dione (Homophthalimide)

Reaction Setup: To a 250 mL round-bottom flask equipped with a reflux condenser, add homophthalic acid (1 equiv.) and urea (2 equiv.).

Heating: Heat the mixture gently using a heating mantle to melt the reagents and initiate the reaction. The temperature should be maintained at app

Reaction Monitoring: Continue heating for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile

Work-up: Allow the reaction mixture to cool to room temperature. The solidified mass is then triturated with a saturated sodium bicarbonate solution

Purification: Filter the resulting solid, wash with cold water, and then recrystallize from ethanol to yield pure homophthalimide as a white crystalline 

Step 2: Synthesis of 1,3-Dichloroisoquinoline

Reagent Preparation: In a 100 mL three-necked flask fitted with a reflux condenser and a dropping funnel, place homophthalimide (1 equiv.) and ph

Catalyst Addition: Add a catalytic amount of N,N-dimethylformamide (DMF, 0.1 equiv.) to the mixture. This facilitates the Vilsmeier-Haack type react

Reaction: Heat the mixture to reflux (approx. 110 °C) for 4-6 hours. The solution should become dark and viscous.
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Quenching: After cooling to room temperature, pour the reaction mixture slowly and carefully onto crushed ice with vigorous stirring in a fume hood

Extraction: Neutralize the aqueous solution with a 20% sodium hydroxide solution until basic (pH > 8). Extract the product into dichloromethane (3 x

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can

hexane/ethyl acetate gradient) to afford 1,3-dichloroisoquinoline.

Step 3: Synthesis of 3-Chloro-1-(morpholin-4-yl)isoquinoline

Reaction Setup: Dissolve 1,3-dichloroisoquinoline (1 equiv.) in a suitable solvent such as dimethyl sulfoxide (DMSO) or acetonitrile in a sealed reac

Nucleophile Addition: Add morpholine (1.1 equiv.) and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 1.5 equiv.) to the solution.

Rationale: The C1 position of the isoquinoline ring is generally more electrophilic and susceptible to nucleophilic attack than the C3 position.[13] Th

C1 chlorine.

Reaction: Heat the mixture at 80-100 °C and monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

Work-up: Cool the reaction mixture, dilute with water, and extract the product with ethyl acetate (3 x 30 mL).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The final compound can be purified

(morpholin-4-yl)isoquinoline.

Postulated Biological Activity and Therapeutic Potential
The chemical architecture of 3-Chloro-1-(morpholin-4-yl)isoquinoline suggests several plausible avenues for biological activity, primarily in oncology a

Structure-Activity Relationship Insights
Isoquinoline Core: As previously discussed, this scaffold is a well-established anti-proliferative and antimicrobial pharmacophore.[1]

Morpholine Moiety: The inclusion of a morpholine ring is a classic medicinal chemistry strategy to enhance drug-like properties. It often improves aq

also providing an additional hydrogen bond acceptor to interact with biological targets.[9]

3-Chloro Substituent: The chlorine atom at the C3 position serves two potential roles. Firstly, its electron-withdrawing nature modifies the electronic

binding affinity for a target protein. Secondly, in some contexts, an aromatic chlorine can act as a key binding element, fitting into specific hydropho

Hypothesized Mechanism of Action: Kinase Inhibition
Many substituted heterocyclic compounds, including isoquinoline derivatives, function as ATP-competitive kinase inhibitors. The nitrogen-containing s

postulate that 3-Chloro-1-(morpholin-4-yl)isoquinoline could act as an inhibitor of a protein kinase implicated in cell proliferation, such as a receptor ty
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Caption: Postulated mechanism of action via inhibition of the PI3K/Akt signaling pathway.

In this model, the compound could bind to the ATP-binding pocket of Akt, preventing its phosphorylation and activation. This would block the downstre

survival, making it a candidate for anticancer therapy.

Conclusion and Future Directions
3-Chloro-1-(morpholin-4-yl)isoquinoline represents a promising, yet underexplored, chemical entity. By leveraging the known pharmacological benefit

advantages conferred by the morpholine group, this molecule stands as a strong candidate for further investigation.

Future work should focus on:

Definitive Synthesis and Characterization: Executing the proposed synthesis and fully characterizing the compound using modern analytical techniq

In Vitro Biological Screening: Testing the compound against a panel of cancer cell lines and microbial strains to identify its primary biological activity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3037790/docs?utm_src=pdf-body-img#3-chloro-1-morpholinyl-1-ylisoquinoline-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Identification and Validation: If activity is confirmed, performing biochemical and cellular assays (e.g., kinase profiling, thermal shift assays) t

Lead Optimization: Synthesizing analogs to establish a structure-activity relationship (SAR) and optimize for potency, selectivity, and drug-like prop

This technical guide provides the theoretical framework and practical starting points necessary to embark on the scientific exploration of this intriguing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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